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Compound of Interest

Compound Name: Diborane(4)

Cat. No.: B1213185 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Core Content: This guide provides an in-depth exploration of the history, discovery, and

synthesis of diborane(4) and its derivatives. It includes a chronological overview of key

scientific milestones, detailed experimental protocols for pivotal syntheses, and a comparative

analysis of various synthetic methodologies.

Introduction
Diborane(4) (B₂H₄) and its derivatives represent a fascinating class of compounds that have

evolved from a structural curiosity to indispensable reagents in modern synthetic chemistry.[1]

[2] The journey of diboron(4) compounds began in 1925, and since then, the field has been

marked by significant advancements in understanding their unique bonding and reactivity.[1]

Nobel Prizes awarded to William Lipscomb in 1976 and Herbert C. Brown in 1979 for their work

on borane chemistry underscore the importance of this area of research.[1][3] This guide

delves into the historical context of their discovery and provides a comprehensive overview of

the synthetic routes developed for these versatile molecules.

History of Discovery: A Chronological Overview
The story of diborane(4) is deeply rooted in the pioneering work on boron hydrides by German

chemist Alfred Stock.[4][5][6][7][8] His research from 1912 to 1936 laid the groundwork for the

synthesis and handling of highly reactive boranes, for which he developed essential vacuum-
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line techniques.[4][6][7][9][10] Although his primary focus was on compounds like diborane(6)

(B₂H₆), his investigations led to the first synthesis of a diboron(4) species.[3][11]

The timeline below highlights the key milestones in the discovery and characterization of

diborane(4) and its derivatives.

Historical Timeline of Diborane(4) Discovery

1912-1936
Alfred Stock's pioneering research on boron hydrides.

1925
Stock, Brandt, and Fischer synthesize the first diboron(4) compound, B₂Cl₄.

Foundation of Borane Chemistry

1954
Urry and co-workers report the formation of B₂(NMe₂)₄.

Expansion to Amino Derivatives

2007
Robinson's group reports the first neutral diborene with a B=B double bond.

Quest for B=B Double Bonds

2015
Cheng and co-workers identify the parent B₂H₄ with bridging hydrogens via photolysis.

Characterization of the Parent Hydride
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. pubs.acs.org [pubs.acs.org]

2. pubs.acs.org [pubs.acs.org]

3. Diborane - Molecule of the Month - October 2020 (JSMol version) [chm.bris.ac.uk]

4. api.pageplace.de [api.pageplace.de]

5. Alfred Stock - Wikipedia [en.wikipedia.org]

6. Diborane: Chemical for Organic Synthesis | Borates Today [borates.today]

7. Diborane [chemeurope.com]

8. Alfred_Stock [chemeurope.com]

9. Diborane - Wikipedia [en.wikipedia.org]

10. Boranes - Wikipedia [en.wikipedia.org]

11. encyclopedia.com [encyclopedia.com]

To cite this document: BenchChem. [A Technical Guide to the Discovery and Synthesis of
Diborane(4)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1213185#history-of-diborane-4-discovery-and-
synthesis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 4 Tech Support

https://www.benchchem.com/product/b1213185?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1213185?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

